molecular formula C12H15NO5 B8682794 Methyl 3-butoxy-4-nitrobenzoate

Methyl 3-butoxy-4-nitrobenzoate

Cat. No.: B8682794
M. Wt: 253.25 g/mol
InChI Key: VLGXDZCLZPGAHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-butoxy-4-nitrobenzoate is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15NO5

Molecular Weight

253.25 g/mol

IUPAC Name

methyl 3-butoxy-4-nitrobenzoate

InChI

InChI=1S/C12H15NO5/c1-3-4-7-18-11-8-9(12(14)17-2)5-6-10(11)13(15)16/h5-6,8H,3-4,7H2,1-2H3

InChI Key

VLGXDZCLZPGAHT-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=C(C=CC(=C1)C(=O)OC)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-butoxy-4-nitrobenzoic acid (City Chemicals) (2.5 g, 10.5 mmol) in methanol (10 mL) were added concentrated H2SO4 (1 g, 10.5 mmol). The reaction mixture was heated at reluxing for 2 h. The mixture was concentrated. The residue was partitioned between ethyl acetate and water. The organic layer was separated, and aqueous layer was extracted with ethyl acetate twice. The combined organic extract was washed with water, aqueous saturated NaHCO3 solution, brine, dried over MgSO4, and concentrated to give methyl 3-butoxy-4-nitrobenzoate as a brown oil (2.5 g, 95%).
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

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